Cas no 1218790-94-3 (3-Ethyl-4-formylphenylboronic Acid)

3-Ethyl-4-formylphenylboronic Acid is a boronic acid derivative featuring both an ethyl substituent and a formyl functional group on the phenyl ring. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its boronic acid moiety enables efficient palladium-catalyzed bond formation with aryl or vinyl halides. The formyl group offers additional reactivity for further functionalization, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its stability under typical reaction conditions and compatibility with diverse substrates enhance its utility in constructing complex molecular architectures. The compound is typically handled under inert conditions to preserve its reactivity.
3-Ethyl-4-formylphenylboronic Acid structure
1218790-94-3 structure
Product Name:3-Ethyl-4-formylphenylboronic Acid
CAS No:1218790-94-3
MF:C9H11BO3
MW:177.992842912674
MDL:MFCD11617251
CID:829203
PubChem ID:49761747
Update Time:2025-10-29

3-Ethyl-4-formylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • (3-Ethyl-4-formylphenyl)boronic acid
    • 3-Ethyl-4-formylphenylboronic acid
    • BS-21191
    • AKOS006316651
    • DB-362042
    • Boronic acid, B-(3-ethyl-4-formylphenyl)-
    • 1218790-94-3
    • (3-Ethyl-4-formylphenyl)boronicacid
    • MFCD11617251
    • SCHEMBL15542487
    • CUHGCQVNNDUJCQ-UHFFFAOYSA-N
    • DTXSID50678475
    • D71401
    • CS-0175898
    • 3-Ethyl-4-formylphenylboronic Acid
    • MDL: MFCD11617251
    • Inchi: 1S/C9H11BO3/c1-2-7-5-9(10(12)13)4-3-8(7)6-11/h3-6,12-13H,2H2,1H3
    • InChI Key: CUHGCQVNNDUJCQ-UHFFFAOYSA-N
    • SMILES: OB(C1C=CC(C=O)=C(C=1)CC)O

Computed Properties

  • Exact Mass: 178.08000
  • Monoisotopic Mass: 178.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5A^2

Experimental Properties

  • PSA: 57.53000
  • LogP: -0.25870

3-Ethyl-4-formylphenylboronic Acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Ethyl-4-formylphenylboronic Acid Pricemore >>

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Additional information on 3-Ethyl-4-formylphenylboronic Acid

3-Ethyl-4-formylphenylboronic Acid: A Comprehensive Overview

The compound 3-Ethyl-4-formylphenylboronic Acid (CAS No: 1218790-94-3) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex aromatic compounds. This boronic acid derivative has garnered attention due to its versatile applications in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which are pivotal in drug discovery and materials science.

Boronic acids have emerged as key intermediates in modern organic synthesis, owing to their ability to undergo a wide range of transformations. The 3-Ethyl-4-formylphenylboronic Acid is no exception, as it serves as a valuable precursor for constructing biaryl structures and other functionalized aromatic compounds. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are critical components in pharmaceuticals and agrochemicals.

The formyl group at the 4-position of the phenyl ring introduces unique reactivity, enabling selective oxidation and condensation reactions. This feature has been exploited in the development of novel synthetic routes for bioactive molecules. For instance, researchers have utilized this compound to synthesize α,β-unsaturated carbonyl compounds, which are known for their anti-inflammatory and anticancer properties.

From a structural standpoint, 3-Ethyl-4-formylphenylboronic Acid consists of a phenyl ring substituted with an ethyl group at position 3 and a formyl group at position 4, with a boronic acid moiety attached directly to the ring. This arrangement imparts both electronic and steric effects that influence its reactivity in various chemical transformations.

Recent advancements in catalytic asymmetric synthesis have further expanded the utility of this compound. By employing chiral catalysts, chemists can now access enantiomerically enriched derivatives of 3-Ethyl-4-formylphenylboronic Acid, which are highly sought after in the development of chiral pharmaceuticals.

In terms of preparation, 3-Ethyl-4-formylphenylboronic Acid can be synthesized via several methods, including hydroboration reactions and Suzuki coupling strategies. These methods have been optimized to ensure high yields and purity, making this compound readily available for research and industrial applications.

Looking ahead, the demand for 3-Ethyl-4-formylphenylboronic Acid is expected to grow as researchers continue to explore its potential in diverse fields such as optoelectronics and nanotechnology. Its ability to participate in metal-catalyzed cross-couplings makes it an indispensable building block for constructing advanced materials with tailored properties.

In conclusion, 3-Ethyl-4-formylphenylboronic Acid (CAS No: 1218790-94-3) stands out as a versatile and valuable compound in contemporary organic chemistry. Its unique structure and reactivity make it an essential tool for advancing research across multiple disciplines, ensuring its continued relevance in both academic and industrial settings.

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